adenosine-N(6)-diethylthioether-N/'-pyridoximine 5/'-phosphate
adenosine-N(6)-diethylthioether-N/'-pyridoximine 5/'-phosphate
Brand Name:
Vulcanchem
CAS No.:
120151-99-7
VCID:
VC0047748
InChI:
InChI=1S/C22H30N7O9PS/c1-12-17(31)14(13(6-25-12)9-37-39(34,35)36)7-23-2-4-40-5-3-24-20-16-21(27-10-26-20)29(11-28-16)22-19(33)18(32)15(8-30)38-22/h6-7,10-11,15,18-19,22,30-33H,2-5,8-9H2,1H3,(H,24,26,27)(H2,34,35,36)/t15-,18-,19-,22?/m1/s1
SMILES:
CC1=NC=C(C(=C1O)C=NCCSCCNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)COP(=O)(O)O
Molecular Formula:
C22H30N7O9PS
Molecular Weight:
599.6 g/mol
adenosine-N(6)-diethylthioether-N/'-pyridoximine 5/'-phosphate
CAS No.: 120151-99-7
Main Products
VCID: VC0047748
Molecular Formula: C22H30N7O9PS
Molecular Weight: 599.6 g/mol
| CAS No. | 120151-99-7 |
|---|---|
| Product Name | adenosine-N(6)-diethylthioether-N/'-pyridoximine 5/'-phosphate |
| Molecular Formula | C22H30N7O9PS |
| Molecular Weight | 599.6 g/mol |
| IUPAC Name | [4-[2-[2-[[9-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]ethylsulfanyl]ethyliminomethyl]-5-hydroxy-6-methylpyridin-3-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C22H30N7O9PS/c1-12-17(31)14(13(6-25-12)9-37-39(34,35)36)7-23-2-4-40-5-3-24-20-16-21(27-10-26-20)29(11-28-16)22-19(33)18(32)15(8-30)38-22/h6-7,10-11,15,18-19,22,30-33H,2-5,8-9H2,1H3,(H,24,26,27)(H2,34,35,36)/t15-,18-,19-,22?/m1/s1 |
| Standard InChIKey | VSLXACWCGOFRBU-FPQWFLTBSA-N |
| Isomeric SMILES | CC1=NC=C(/C(=C/NCCSCCNC2=C3C(=NC=N2)N(C=N3)C4[C@@H]([C@@H]([C@H](O4)CO)O)O)/C1=O)COP(=O)(O)O |
| SMILES | CC1=NC=C(C(=C1O)C=NCCSCCNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)COP(=O)(O)O |
| Canonical SMILES | CC1=NC=C(C(=C1O)C=NCCSCCNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)COP(=O)(O)O |
| Synonyms | adenosine-N(6)-diethylthioether-N'-pyridoximine 5'-phosphate ADTEPP |
| PubChem Compound | 129059 |
| Last Modified | Nov 11 2021 |
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